Cas no 1698721-19-5 (3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- EN300-1118614
- 3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- 1698721-19-5
-
- Inchi: 1S/C11H18BrN3/c1-4-8-10(12)11-13-6-7(3)9(5-2)15(11)14-8/h7,9,13H,4-6H2,1-3H3
- InChI Key: VMZNRFFOQGKXPR-UHFFFAOYSA-N
- SMILES: BrC1C(CC)=NN2C=1NCC(C)C2CC
Computed Properties
- Exact Mass: 271.06841g/mol
- Monoisotopic Mass: 271.06841g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.8Ų
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1118614-0.05g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1118614-0.1g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1118614-0.25g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1118614-0.5g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1118614-1.0g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 1g |
$1371.0 | 2023-06-09 | ||
| Enamine | EN300-1118614-2.5g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1118614-5.0g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 5g |
$3977.0 | 2023-06-09 | ||
| Enamine | EN300-1118614-10.0g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 10g |
$5897.0 | 2023-06-09 | ||
| Enamine | EN300-1118614-1g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1118614-5g |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
1698721-19-5 | 95% | 5g |
$3065.0 | 2023-10-27 |
3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on 3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
Comprehensive Overview of 3-Bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1698721-19-5)
The compound 3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS No. 1698721-19-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[1,5-a]pyrimidine derivative features a bromine substituent at the 3-position, along with ethyl and methyl groups at the 2,6,7-positions, making it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel scaffolds in medicinal chemistry.
In recent years, the search for heterocyclic compounds with bioactive potential has surged, driven by advancements in computational chemistry and high-throughput screening. The pyrazolo[1,5-a]pyrimidine core of this compound is structurally analogous to purine bases, which are fundamental to DNA and RNA. This similarity has led to investigations into its potential as a kinase inhibitor or modulator of enzymatic activity. The presence of the bromo group further enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig, which are pivotal in modern synthetic chemistry.
From an industrial perspective, CAS No. 1698721-19-5 is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals frequently list this compound in their catalogs, targeting researchers who require high-purity intermediates for exploratory studies. The rise of green chemistry has also influenced its synthesis, with efforts to minimize hazardous byproducts and improve atom economy. This aligns with the broader trend of sustainable chemical production, a topic frequently searched in academic and industrial forums.
Another area of interest is the compound's potential role in agrochemical innovation. With increasing global focus on crop protection and yield enhancement, pyrazolo[1,5-a]pyrimidine derivatives are being evaluated for their herbicidal or fungicidal properties. The 3-bromo substitution could offer unique binding interactions with biological targets, a hypothesis supported by molecular docking studies. Such applications are particularly relevant given the rising demand for eco-friendly pesticides, a hot topic in agricultural research.
Analytical characterization of 3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency, a critical factor for reproducibility in research. The compound's stability under various conditions (e.g., temperature, pH) is also a common query among users, reflecting the practical challenges faced in laboratory settings. Addressing these concerns enhances the compound's utility in long-term studies.
In summary, CAS No. 1698721-19-5 represents a promising building block in multiple scientific domains. Its structural features align with contemporary needs in drug design, sustainable synthesis, and agrochemical development. As research progresses, this compound may emerge as a key player in addressing challenges across these fields, making it a subject of ongoing interest for both academic and industrial stakeholders.
1698721-19-5 (3-bromo-2,7-diethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)